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Compound of Interest

Compound Name: Glyphosate monoammonium

CAS No.: 40465-66-5

Cat. No.: B12279329

Get Quote

This technical guide provides an in-depth overview of monoammonium glyphosate, a widely

used herbicide. The information is tailored for researchers, scientists, and professionals in drug

development, offering detailed data on its chemical identity, physicochemical properties,

synthesis, and analytical methods.

Chemical Identification and Properties
Monoammonium glyphosate is the ammonium salt of N-(phosphonomethyl)glycine. Its

chemical identity is crucial for regulatory and scientific purposes.

CAS Number: 40465-66-5[1][2]

IUPAC Names:

ammonium N-[(hydroxyphosphinato)methyl]glycine[1]

N-(phosphonomethyl)glycine monoammonium salt[1][3]

azane;2-(phosphonomethylamino)acetic acid[4]
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The compound is a derivative of glyphosate, the parent acid (CAS No: 1071-83-6).[1][5]

Physicochemical Data
A summary of the key physicochemical properties of monoammonium glyphosate is presented

in Table 1.

Property Value Source

Molecular Formula C₃H₁₁N₂O₅P [1][4]

Molecular Weight 186.10 g/mol [4]

Appearance White crystalline solid [6]

Solubility Soluble in water [6][7]

Melting Point >190 °C (decomposes)

Synthesis of Monoammonium Glyphosate
The synthesis of monoammonium glyphosate typically involves the neutralization of glyphosate

acid with ammonia. Several patented methods describe this process, aiming for a high-purity,

stable product.

Experimental Protocol: Slurry-Based Synthesis
This protocol is adapted from publicly available patent literature describing the formation of a

concentrated aqueous solution of ammonium glyphosate.

Materials:

Solid particulate glyphosate acid

Water (deionized)

Aqueous or anhydrous ammonia

Agitator-equipped reaction vessel
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Procedure:

Slurry Formation: In the reaction vessel, mix solid particulate glyphosate acid with water. The

typical weight ratio of water to glyphosate acid ranges from 0.5:1 to 3:1.[8] Agitation is

necessary to create a homogeneous slurry.[8]

Neutralization: Gradually add a base that provides ammonium cations (e.g., aqueous or

anhydrous ammonia) to the slurry. The amount of base should be approximately

stoichiometric, ranging from 0.8 to 1.25 mole equivalents of ammonia per mole of glyphosate

acid.[8]

Reaction: Allow the acid-base reaction to proceed. The reaction is exothermic, and the heat

generated can be used to evaporate some of the water, concentrating the resulting

ammonium glyphosate solution.[9][10] The reaction is generally complete shortly after the

addition of the base.[8]

Drying (Optional): If a solid product is desired, the resulting concentrated solution or paste

can be dried using methods such as drum drying to yield a particulate solid.[8]

Milling (Optional): To achieve a specific particle size, the solid product can be milled, for

instance, in a jet mill, to produce a fine powder.[8]

Mechanism of Action: Inhibition of the Shikimate
Pathway
Monoammonium glyphosate, like its parent compound, functions as a herbicide by disrupting

the shikimate pathway in plants and some microorganisms.[11][12] This pathway is essential

for the synthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan), which are

vital for protein synthesis and overall plant growth.[11][13]

The key step inhibited by glyphosate is the enzymatic action of 5-enolpyruvylshikimate-3-

phosphate (EPSP) synthase.[11][12][13] By blocking this enzyme, glyphosate prevents the

production of EPSP, leading to a deficiency in aromatic amino acids and ultimately, plant death.

[11] The shikimate pathway is absent in mammals, which contributes to the selective toxicity of

glyphosate towards plants.[11]
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Mechanism of action of monoammonium glyphosate.

Analytical Methods for Determination
The quantification of monoammonium glyphosate in various matrices is essential for

environmental monitoring, food safety, and research. Due to its high polarity and lack of a

strong chromophore, direct analysis can be challenging.[14] Chromatographic techniques,

often coupled with derivatization, are the most common analytical approaches.

Experimental Protocol: LC-MS/MS with FMOC
Derivatization
High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-

MS/MS) is a sensitive and selective method for glyphosate determination.[2] Derivatization with

9-fluorenylmethyl chloroformate (FMOC-Cl) is frequently employed to improve chromatographic

retention and detection.[15]

Materials:

Water sample

Phosphate buffer
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9-fluorenylmethyl chloroformate (FMOC-Cl) solution in acetone

Borate buffer

Ethyl ether

Anion exchange HPLC column

Fluorescence or mass spectrometric detector

Procedure:

Sample Preparation:

Filter the water sample to remove particulate matter.[16]

Add phosphate buffer and concentrate the sample, for example, by rotary evaporation.[16]

Perform a final filtration of the concentrated sample.[16]

Derivatization:

In a reaction vial, mix an aliquot of the prepared sample with borate buffer.[16]

Add the FMOC-Cl solution in acetone to initiate the derivatization reaction.[16]

Allow the reaction to proceed at room temperature.

Remove excess FMOC-Cl reagent by liquid-liquid extraction with ethyl ether.[16]

Chromatographic Analysis:

Inject the derivatized sample into an HPLC system equipped with an anion exchange

column.[16]

Separate the FMOC derivatives of glyphosate and its primary metabolite,

aminomethylphosphonic acid (AMPA).
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Detect the eluted compounds using a fluorescence detector or, for higher selectivity and

sensitivity, a tandem mass spectrometer.[16]

Sample Preparation

Derivatization

Analysis

Water Sample

Filtration

Concentration
(e.g., Rotary Evaporation)

Final Filtration

Reaction with
FMOC-Cl
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(remove excess reagent)
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Data Analysis
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General experimental workflow for glyphosate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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